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Introduction

SPR741 is a novel, investigational potentiating agent derived from the polymyxin B molecule.
[1][2] It is designed to have minimal intrinsic antibacterial activity and a better safety profile
compared to earlier polymyxins.[1][3] The primary mechanism of SPR741 involves interaction
with the lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria. This
interaction disrupts the membrane's integrity, increasing its permeability and allowing co-
administered antibiotics, such as beta-lactams, to penetrate the cell and reach their targets
more effectively.[1][4][5] This application note provides a summary of the synergistic activity of
SPR741 with various beta-lactam antibiotics against challenging Gram-negative pathogens and
details the experimental protocols used to determine this synergy.

Mechanism of Action: SPR741-Mediated Potentiation

SPR741 acts as an adjuvant by binding to and disrupting the bacterial outer membrane, which
typically serves as a formidable barrier against many antibiotics. This "potentiating" effect
enables beta-lactam antibiotics to bypass this barrier and access their periplasmic targets, the
Penicillin-Binding Proteins (PBPs), thereby inhibiting cell wall synthesis and leading to bacterial
cell death.
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Caption: Mechanism of SPR741 potentiation of beta-lactam antibiotics.

Quantitative Synergy Data

The following tables summarize the in vitro activity of various beta-lactam antibiotics tested

alone and in combination with a fixed concentration of SPR741 (8 mg/L) against clinical

isolates of Escherichia coli and Klebsiella pneumoniae.[6] Data is presented as MICso/MICoo (in

mg/L), which represent the minimum inhibitory concentrations required to inhibit the growth of

50% and 90% of the isolates, respectively.

Table 1: Activity against ESBL-producing Escherichia coli (n=202)[6]

Antibiotic MICs0/MICo0 % Susceptible  MICso/MICo (+ % Susceptible
Agent (Alone) (Alone) SPR741) (+ SPR741)
Mecillinam 8/>256 60.4% 05/4 98.0%
Temocillin 8/32 88.6% 05/2 100.0%
Piperacillin-

16 / >256 88.1% 2116 99.5%
Tazobactam

Table 2: Activity against Carbapenemase-producing Escherichia coli[6]
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% %
Antibiotic Organism MICso/MICo0 . MICso/MICo0 .
Susceptible Susceptible
Agent Subtype (n) (Alone) (+ SPR741)
(Alone) (+ SPR741)
KPC-
Temocillin producing 8/16 65.2% 05/2 97.8%
(46)
MBL-
Mecillinam producing 128 / >256 9.4% 1/4 96.9%
(32)

Table 3: Activity against ESBL-producing Klebsiella pneumoniae (n=221)[6]

Antibiotic MICs0/MICo0 % Susceptible  MICso/MIC9 (+ % Susceptible
Agent (Alone) (Alone) SPR741) (+ SPR741)
Mecillinam >256 / >256 0.0% 432 85.6%
Temocillin 16 /128 47.5% 1/8 98.2%
Piperacillin-

64 / >256 55.2% 8/64 90.0%
Tazobactam

Note: A significant decrease in MICs for 3-lactams in the presence of SPR741 was generally
not observed against KPC-, MBL- or OXA-48-like-producing K. pneumoniae in this study.[6]

Experimental Protocols

Two primary methods for evaluating antibiotic synergy in vitro are the checkerboard assay and

the time-kill assay.

Checkerboard Broth Microdilution Assay

This method is used to determine the Fractional Inhibitory Concentration (FIC) index, which
quantifies the interaction between two antimicrobial agents.[7][8]
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Caption: Workflow for the checkerboard synergy assay.
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Protocol:
o Preparation of Reagents:

o Prepare stock solutions of SPR741 and the beta-lactam antibiotic in an appropriate

solvent.
o Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the testing medium.

o Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard from fresh colonies,
then dilute it to achieve a final concentration of approximately 5 x 10> CFU/mL in each
well.[7]

o Plate Setup:
o Use a standard 96-well microtiter plate.
o Dispense 50 pL of CAMHB into all wells.

o Create serial twofold dilutions of the beta-lactam antibiotic horizontally along the plate
(e.g., in columns 1-10).

o Create serial twofold dilutions of SPR741 vertically down the plate (e.g., in rows A-G). The
resulting matrix contains various combinations of the two agents.[9]

o Include control wells: Column 11 with only the beta-lactam dilutions (to determine its MIC
alone) and Row H with only SPR741 dilutions (to determine its MIC alone). A well with no
antibiotics serves as the growth control.[10]

¢ Inoculation and Incubation:

o Inoculate each well with 100 pL of the prepared bacterial suspension to achieve a final
volume of 200 pL.

o Incubate the plate at 35°C for 18-24 hours in ambient air.

o Data Analysis and Interpretation:
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o After incubation, determine the MIC of each agent alone and in combination by identifying
the lowest concentration that completely inhibits visible bacterial growth.

o Calculate the FIC Index (FICI) using the following formula:[7][11]
» FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
» FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
» FICI = FIC of Drug A + FIC of Drug B

o Interpret the FICI value to classify the interaction:[10][11]
= Synergy: FICI £ 0.5
= Additive/Indifference: 0.5 < FICI < 4.0

» Antagonism: FICI > 4.0

Time-Kill Assay

This dynamic assay evaluates the rate of bacterial killing over time when exposed to
antimicrobial agents, alone and in combination.[12]
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Caption: Workflow for the time-kill synergy assay.

Protocol:
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e Preparation:

o Prepare a starting inoculum from a log-phase bacterial culture, adjusted to a final
concentration of approximately 5 x 10° to 10 CFU/mL in flasks or tubes containing
CAMHB.[12][13]

o Prepare tubes with the following conditions:

Growth control (no antibiotic).

SPR741 alone at a specific concentration (e.g., 1/4x MIC).

Beta-lactam antibiotic alone (e.g., 1/2x MIC).

SPR741 and the beta-lactam in combination at the same concentrations.

e Incubation and Sampling:
o Incubate all tubes at 35°C, typically with shaking.

o Remove aliquots from each tube at predetermined time points (e.g., 0, 2, 4, 6, and 24
hours).[13]

e Quantification:

Perform serial 10-fold dilutions of each aliquot in sterile saline or phosphate-buffered

[e]

saline.

[e]

Plate a small volume (e.g., 10-100 pL) of each dilution onto Mueller-Hinton agar plates.

o

Incubate the plates overnight at 35°C.

[¢]

Count the number of colonies on the plates to determine the viable bacterial count
(CFU/mL) at each time point.

o Data Analysis and Interpretation:

o Plot the logio CFU/mL versus time for each condition.
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o Synergy is typically defined as a = 2-logio (or 100-fold) decrease in CFU/mL at a specific
time point (e.g., 24 hours) by the antibiotic combination compared with the most active
single agent.[12][14]

o Bactericidal activity is defined as a = 3-logio (or 99.9%) reduction in the initial inoculum
count.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 13. Time-kill synergy experiments. [bio-protocol.org]
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e To cite this document: BenchChem. [Application Notes & Protocols: Synergy Testing of
SPR741 Acetate with Beta-Lactam Antibiotics]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12430014/docs#application-notes-protocols-
synergy-testing-of-spr741-acetate-with-beta-lactam-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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